Cas no 2171708-79-3 (4-(5-bromopyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(5-bromopyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171708-79-3
• MF: C₂₅H₂₂BrN₃O₅
• MW: 524.363285541534
• CID: 6069556
• PubChem ID: 165537533
• Update Time: 2025-05-24

4-(5-bromopyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromopyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1506549
• 4-[(5-bromopyridin-2-yl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171708-79-3

• Inchi： 1S/C25H22BrN3O5/c26-15-9-11-22(27-13-15)29-24(32)21(10-12-23(30)31)28-25(33)34-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-9,11,13,20-21H,10,12,14H2,(H,28,33)(H,30,31)(H,27,29,32)
• InChI Key： DXQGRUAJTYLESL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 523.07428g/mol
• Monoisotopic Mass: 523.07428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 118Ų

Additional information on 4-(5-bromopyridin-2-yl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(5-Bromopyridin-2-yl)Carbamoyl-4-{(9H-Fluoren-9-yl)Methoxycarbonyl}AminoButanoic Acid: A Comprehensive Overview

The compound 4-(5-bromopyridin-2-yl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}aminobutanoic acid, with the CAS number 2171708-79-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is notable for its complex structure, which incorporates a brominated pyridine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a butanoic acid backbone. The integration of these functional groups makes it a versatile platform for exploring various biological activities and therapeutic applications.

The synthesis of this compound involves a series of precise chemical reactions, including nucleophilic substitutions, coupling reactions, and protecting group strategies. The use of the Fmoc group is particularly significant as it serves as a robust protecting group for amino functionalities, enabling precise control during multi-step synthesis. Recent advancements in protecting group chemistry have further enhanced the efficiency and scalability of synthesizing such complex molecules, making them more accessible for research purposes.

One of the most intriguing aspects of this compound is its potential as a bioactive molecule. Studies have shown that the brominated pyridine moiety can act as a bioisostere, offering unique pharmacokinetic profiles and target selectivity. The Fmoc group, while primarily used as a protective measure during synthesis, has also been explored for its ability to modulate drug delivery systems. For instance, researchers have investigated the use of Fmoc-containing compounds in controlled drug release mechanisms, leveraging their stability under physiological conditions.

In terms of applications, this compound has been extensively studied in the context of enzyme inhibition and receptor modulation. Its structure allows for interactions with various biological targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). Recent research has highlighted its potential as a lead compound in the development of anti-inflammatory agents and cancer therapeutics. For example, studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways.

The butanoic acid backbone further enhances the compound's versatility by providing additional sites for functionalization. This feature has been exploited in the design of prodrugs and bioconjugates, where the molecule can be linked to other therapeutic agents or targeting moieties. Such innovations are critical in overcoming challenges related to drug solubility, bioavailability, and specificity.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These tools have also facilitated the study of its stereochemistry and conformational dynamics, which are crucial for understanding its biological activity.

In conclusion, 4-(5-bromopyridin-2-yl)carbamoyl-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino butanoic acid represents a cutting-edge molecule with immense potential in drug discovery and development. Its intricate structure and functional groups make it a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its full spectrum of applications, this compound is poised to play a pivotal role in advancing modern medicine.